2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C19H30N2O3/c1-18(2)11-14(12-19(3,4)21-18)20-17(22)10-13-7-8-15(23-5)16(9-13)24-6/h7-9,14,21H,10-12H2,1-6H3,(H,20,22)
• InChI Key: KFFUTDYVEDAMFF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)CC2=CC(=C(C=C2)OC)OC)C
• Molecular Formula: C19H30N2O3
• Molecular Weight: 334.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide, also known as DMPTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DMPTA is a piperidine derivative that possesses a unique chemical structure, making it a valuable compound for scientific research.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide involves its binding to specific protein targets, which leads to the modulation of protein-protein interactions. This modulation can result in various biochemical and physiological effects, depending on the specific protein targets involved.
Biochemical and Physiological Effects:
2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide has been shown to have a wide range of biochemical and physiological effects, including the modulation of protein-protein interactions, the inhibition of protein aggregation, and the regulation of cellular signaling pathways. These effects have potential applications in various fields, including drug discovery, neuroscience, and cancer research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide is its specificity for certain protein targets, which allows for the precise study of protein-protein interactions. However, 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide also has limitations, including its potential toxicity and the need for further optimization of its chemical structure for specific applications.

Future Directions

There are several future directions for the study of 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide, including the further optimization of its chemical structure for specific applications, the development of new methods for its synthesis, and the exploration of its potential applications in various fields of scientific research. Additionally, the study of 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide's interactions with specific protein targets could lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzaldehyde with N-tert-butoxycarbonyl-2,2,6,6-tetramethylpiperidine, followed by the removal of the protecting group using trifluoroacetic acid. The final product is obtained through the reaction of the resulting amine with acetic anhydride.

Scientific Research Applications

2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide is its use as a chemical probe for the study of protein-protein interactions. 2-(3,4-dimethoxyphenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide has been shown to bind to specific protein targets, allowing researchers to study the interactions between these proteins and their potential roles in various biological processes.